Cas no 1175275-62-3 (methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate
• CAS No: 1175275-62-3
• MF: C₇H₉IN₂O₂
• MW: 280.063033819199
• CID: 5734259
• PubChem ID: 64435506
• Update Time: 2025-07-02

methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate
• STL585150
• AKOS013758920
• SCHEMBL2749765
• F2198-2071
• CS-0335147
• 1175275-62-3
• MFCD20326735
• methyl 2-(4-iodopyrazol-1-yl)propanoate

• Inchi： 1S/C7H9IN2O2/c1-5(7(11)12-2)10-4-6(8)3-9-10/h3-5H,1-2H3
• InChI Key： VGRKKXWXRQMZJR-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 279.97088g/mol
• Monoisotopic Mass: 279.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate

Methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate (CAS No. 1175275-62-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate (CAS No. 1175275-62-3) is a highly versatile and significant compound in the field of pharmaceutical synthesis. Its unique structural features, characterized by the presence of an iodo substituent on a pyrazole ring and an ester functional group, make it a valuable intermediate in the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its role in synthesizing bioactive molecules that exhibit a wide range of pharmacological properties.

The pyrazole scaffold is a prominent heterocyclic system widely recognized for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in drug discovery, particularly as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The introduction of an iodo group at the 4-position of the pyrazole ring enhances the reactivity of this molecule, making it an attractive candidate for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug development.

The ester functionality in Methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate provides an additional handle for chemical manipulation. Ester groups can be readily converted into other functional moieties, such as amides or carboxylic acids, through hydrolysis or amidation reactions. This flexibility allows chemists to tailor the molecular properties of derived compounds to optimize their pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate has emerged as a key building block in this endeavor. Its ability to undergo palladium-catalyzed cross-coupling reactions enables the construction of bispecific inhibitors that can simultaneously bind to two different protein targets. Such inhibitors hold promise for treating complex diseases where modulation of multiple protein interactions is required.

The compound has also found utility in the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. The presence of the iodo substituent makes it a suitable precursor for introducing radioactive iodine isotopes, such as I-125 or I-131, into molecular probes. These radiolabeled compounds are invaluable tools for visualizing biological processes in vivo and have been instrumental in preclinical studies investigating tumor metabolism and drug distribution.

The growing interest in Methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate is further underscored by its application in the development of next-generation antiviral agents. Pyrazole derivatives have demonstrated efficacy against various viral strains, including influenza and HIV, by inhibiting viral protease enzymes or interfering with viral replication cycles. The structural versatility of this compound allows medicinal chemists to design derivatives with enhanced binding affinity and improved resistance profiles.

The synthesis of Methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the preparation of a halogenated pyrazole derivative followed by esterification under controlled conditions. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have been employed to improve yield and reduce reaction times.

In conclusion, Methyl 2-(4-iodo-1H-pyrazol-1-yl)propanoate(CAS No. 1175275-62-3) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it indispensable for constructing bioactive molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and pharmacological targets, the demand for this compound is expected to rise further, solidifying its role as a critical component in drug discovery pipelines worldwide.